Cas no 2092269-36-6 (2-Chloro-1-(4-(methylsulfonyl)piperazin-1-yl)butan-1-one)

• Product Name: 2-Chloro-1-(4-(methylsulfonyl)piperazin-1-yl)butan-1-one
• CAS No: 2092269-36-6
• MF: C₉H₁₇ClN₂O₃S
• MW: 268.760880231857
• CID: 5722036
• PubChem ID: 121204662
• Update Time: 2025-05-20

2-Chloro-1-(4-(methylsulfonyl)piperazin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• F1907-8670
• 2-chloro-1-(4-(methylsulfonyl)piperazin-1-yl)butan-1-one
• 2092269-36-6
• 2-chloro-1-(4-methylsulfonylpiperazin-1-yl)butan-1-one
• AKOS026712971
• 1-Butanone, 2-chloro-1-[4-(methylsulfonyl)-1-piperazinyl]-
• 2-Chloro-1-(4-(methylsulfonyl)piperazin-1-yl)butan-1-one

• Inchi： 1S/C9H17ClN2O3S/c1-3-8(10)9(13)11-4-6-12(7-5-11)16(2,14)15/h8H,3-7H2,1-2H3
• InChI Key： SKTFIPMRQQZQHU-UHFFFAOYSA-N
• SMILES： ClC(CC)C(N1CCN(CC1)S(C)(=O)=O)=O

Computed Properties

• Exact Mass: 268.0648413g/mol
• Monoisotopic Mass: 268.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 423.8±55.0 °C(Predicted)
• pka: -2.22±0.70(Predicted)

Additional information on 2-Chloro-1-(4-(methylsulfonyl)piperazin-1-yl)butan-1-one

2-Chloro-1-(4-(methylsulfonyl)piperazin-1-yl)butan-1-one: A Comprehensive Overview

The compound 2-Chloro-1-(4-(methylsulfonyl)piperazin-1-yl)butan-1-one (CAS No. 2092269-36-6) is a significant molecule in the field of organic chemistry, particularly in drug discovery and development. This compound has garnered attention due to its unique structural features and potential applications in therapeutic interventions. The molecule consists of a piperazine ring, which is a six-membered ring containing two nitrogen atoms, and a methylsulfonyl group attached to one of the nitrogen atoms. The chloro group and the butanone moiety further contribute to its chemical diversity and functional versatility.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry, as they often exhibit favorable pharmacokinetic properties and can serve as scaffolds for various bioactive molecules. The presence of the methylsulfonyl group in this compound adds an additional layer of functionality, enhancing its potential for interaction with biological targets. This group is known to improve the solubility and stability of molecules, making it a valuable substituent in drug design.

The chloro group in the molecule plays a crucial role in modulating the electronic properties of the compound, which can influence its reactivity and selectivity in biochemical environments. Additionally, the butanone moiety introduces a ketone functional group, which can participate in various chemical reactions, including condensations and reductions. These features collectively make 2-Chloro-1-(4-(methylsulfonyl)piperazin-1-yl)butan-1-one a versatile building block for synthesizing more complex structures with desired biological activities.

From a synthetic perspective, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the formation of the piperazine ring followed by substitution reactions to introduce the methylsulfonyl and chloro groups. The use of advanced catalytic systems and green chemistry principles has further enhanced the efficiency and sustainability of these synthetic routes. Researchers have also explored alternative methods, such as microwave-assisted synthesis and continuous flow processes, to optimize the production of this compound.

In terms of applications, 2-Chloro-1-(4-(methylsulfonyl)piperazin-1-yl)butan-1-one has shown promise in several therapeutic areas. For instance, its ability to modulate enzyme activity makes it a potential candidate for anti-inflammatory and antitumor drug development. Recent studies have demonstrated that this compound can inhibit key enzymes involved in inflammatory pathways, suggesting its potential use in treating conditions such as arthritis and neurodegenerative diseases.

Moreover, the compound's structural flexibility allows for further functionalization to target specific biological systems. For example, researchers have explored the incorporation of this molecule into larger frameworks to enhance its bioavailability and efficacy. These advancements underscore the importance of studying such compounds in depth to unlock their full therapeutic potential.

In conclusion, 2-Chloro-1-(4-(methylsulfonyl)piperazin-1-yl)butan-1-one (CAS No. 2092269-36-6) is a compelling molecule with diverse applications in organic chemistry and drug discovery. Its unique structure, functional groups, and synthetic accessibility make it a valuable tool for researchers aiming to develop innovative therapeutic agents. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing medical science.